Cas no 875664-34-9 (Benzeneacetonitrile,2-bromo-5-(1,1-dimethylethyl)-)

Benzeneacetonitrile,2-bromo-5-(1,1-dimethylethyl)- structure
875664-34-9 structure
Product Name:Benzeneacetonitrile,2-bromo-5-(1,1-dimethylethyl)-
CAS No:875664-34-9
MF:C12H14BrN
MW:252.150262355804
CID:709820
Update Time:2024-01-31

Benzeneacetonitrile,2-bromo-5-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetonitrile,2-bromo-5-(1,1-dimethylethyl)-
    • 2-BROMO-5-(TRIFLUOROMETHYL)PHENYLACETONITRILE
    • Benzeneacetonitrile, 2-bromo-5-(1,1-dimethylethyl)-
    • Inchi: 1S/C12H14BrN/c1-12(2,3)10-4-5-11(13)9(8-10)6-7-14/h4-5,8H,6H2,1-3H3
    • InChI Key: VAKMPTKKIPUSHX-UHFFFAOYSA-N
    • SMILES: C1(CC#N)=CC(C(C)(C)C)=CC=C1Br

Computed Properties

  • Exact Mass: 278.95100
  • Monoisotopic Mass: 262.955746
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 23.8

Experimental Properties

  • Density: 1.270±0.06 g/cm3(Predicted)
  • Melting Point: 60-62°C
  • Boiling Point: 144-146°C 15mm
  • Flash Point: 144-146°C/15mm
  • PSA: 33.02000
  • LogP: 3.41378

Benzeneacetonitrile,2-bromo-5-(1,1-dimethylethyl)- Security Information

  • Hazard Statement: Harmful
  • Hazardous Material transportation number:UN 3276
  • Hazard Category Code: 20/21/22
  • Safety Instruction: 36/37
  • HazardClass:6.1
  • PackingGroup:III
  • Safety Term:6.1
  • Packing Group:III
  • Risk Phrases:R20/21/22

Benzeneacetonitrile,2-bromo-5-(1,1-dimethylethyl)- Customs Data

  • HS CODE:2926909090
  • Customs Data:

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.